Cas no 6713-26-4 (1-(3-ethoxy-4-methoxybenzyl)-4-(pyridin-2-ylmethyl)piperazinediium)

• Product Name: 1-(3-ethoxy-4-methoxybenzyl)-4-(pyridin-2-ylmethyl)piperazinediium
• CAS No: 6713-26-4
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 1720029
• PubChem ID: 5220551
• Update Time: 2025-04-21

1-(3-ethoxy-4-methoxybenzyl)-4-(pyridin-2-ylmethyl)piperazinediium Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxy-4-methoxybenzyl)-4-(pyridin-2-ylmethyl)piperazinediium
• 6713-26-4

• Inchi： 1S/C30H48O3/c1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h21-23,31H,8-18H2,1-7H3,(H,32,33)
• InChI Key： URJXGGPELKALMS-UHFFFAOYSA-N
• SMILES： CC1(CC2C(C(=O)O)(CCC3(C4(C(C5(C(CC4)C(C)(C)C(O)CC5)C)CCC3=2)C)C)CC1)C

Computed Properties

• Exact Mass: 343.22617
• Monoisotopic Mass: 343.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.2Ų

Experimental Properties

• PSA: 40.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids